N-[[5-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidine-1-carbonyl]thiophen-2-yl]methyl]acetamide

• IUPAC Name: N-[[5-[4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidine-1-carbonyl]thiophen-2-yl]methyl]acetamide
• InChI: InChI=1S/C18H25N3O3S/c1-11(22)19-10-13-4-5-14(25-13)16(23)21-8-6-12(7-9-21)15-18(2,3)17(24)20-15/h4-5,12,15H,6-10H2,1-3H3,(H,19,22)(H,20,24)
• InChI Key: YASALEPOPFRIRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(S1)C(=O)N2CCC(CC2)C3C(C(=O)N3)(C)C
• Molecular Formula: C18H25N3O3S
• Molecular Weight: 363.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an azetidinone, a piperidine, a thiophene, and an acetamide group. Each of these groups contributes to the overall properties of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the piperidine ring could be formed through a cyclization reaction. The azetidinone group could be introduced through a reaction with a suitable carbonyl compound. The thiophene could be formed through a condensation reaction.

Molecular Structure Analysis

The molecule’s structure is likely to be fairly rigid due to the presence of the azetidinone and piperidine rings. The thiophene ring is aromatic and may contribute to the compound’s stability.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the various functional groups present. For example, the carbonyl group in the azetidinone ring could undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carbonyl and amide groups could enhance its solubility in polar solvents.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and eventually tested in clinical trials.